Cas no 2137062-65-6 (tert-butyl N-(2S)-6-amino-1-bromohexan-2-ylcarbamate)

• Product Name: tert-butyl N-(2S)-6-amino-1-bromohexan-2-ylcarbamate
• CAS No: 2137062-65-6
• MF: C₁₁H₂₃BrN₂O₂
• MW: 295.216522455215
• CID: 6290095
• PubChem ID: 165865344
• Update Time: 2025-10-31

tert-butyl N-(2S)-6-amino-1-bromohexan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2S)-6-amino-1-bromohexan-2-ylcarbamate
• EN300-1085769
• 2137062-65-6
• tert-butyl N-[(2S)-6-amino-1-bromohexan-2-yl]carbamate

• Inchi： 1S/C11H23BrN2O2/c1-11(2,3)16-10(15)14-9(8-12)6-4-5-7-13/h9H,4-8,13H2,1-3H3,(H,14,15)/t9-/m0/s1
• InChI Key： KWHPDWBJMCBALG-VIFPVBQESA-N
• SMILES： BrC[C@H](CCCCN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 294.09429g/mol
• Monoisotopic Mass: 294.09429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(2S)-6-amino-1-bromohexan-2-ylcarbamate

Research Brief on tert-butyl N-(2S)-6-amino-1-bromohexan-2-ylcarbamate (CAS: 2137062-65-6)

This research brief provides an in-depth analysis of the latest advancements and applications of the chemical compound tert-butyl N-(2S)-6-amino-1-bromohexan-2-ylcarbamate (CAS: 2137062-65-6) in the field of chemical biology and pharmaceutical research. The compound, a key intermediate in organic synthesis, has garnered significant attention due to its potential in drug discovery and development, particularly in the synthesis of bioactive molecules and peptide modifications.

Recent studies have highlighted the role of tert-butyl N-(2S)-6-amino-1-bromohexan-2-ylcarbamate as a versatile building block in the synthesis of novel therapeutic agents. Its unique structural features, including the tert-butyloxycarbonyl (Boc) protecting group and the bromoalkyl side chain, make it an ideal candidate for the development of targeted drug delivery systems and protease inhibitors. Researchers have successfully utilized this compound in the synthesis of peptide-based drugs, where it serves as a critical linker or spacer molecule.

One of the most notable applications of this compound is in the field of oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of small-molecule inhibitors targeting specific cancer-related enzymes. The study reported that derivatives of tert-butyl N-(2S)-6-amino-1-bromohexan-2-ylcarbamate exhibited potent inhibitory activity against key oncogenic pathways, with minimal off-target effects. This finding underscores its potential as a scaffold for the development of next-generation anticancer therapies.

In addition to its therapeutic applications, the compound has also been explored in the context of chemical biology. A recent publication in ACS Chemical Biology detailed its use in the site-specific modification of proteins, enabling researchers to study protein-protein interactions and cellular signaling pathways with unprecedented precision. The bromoalkyl moiety of the compound facilitates selective conjugation with thiol-containing biomolecules, making it a valuable tool for bioconjugation and labeling studies.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of tert-butyl N-(2S)-6-amino-1-bromohexan-2-ylcarbamate. Recent advancements in synthetic methodologies, such as flow chemistry and catalytic asymmetric synthesis, have addressed some of these issues, improving yield and enantiomeric purity. A 2024 study in Organic Process Research & Development highlighted the optimization of reaction conditions to achieve gram-scale production with high reproducibility, paving the way for its broader adoption in industrial settings.

Looking ahead, the continued exploration of tert-butyl N-(2S)-6-amino-1-bromohexan-2-ylcarbamate is expected to yield further breakthroughs in drug discovery and chemical biology. Its modular structure and functional versatility position it as a cornerstone in the design of innovative therapeutic agents and research tools. Future research directions may include its application in the development of targeted nanomedicines and the exploration of its pharmacokinetic properties in preclinical models.